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CAS No.: 4759-21-1

Cat. No.: B1353468

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-Cyclohexylhydroxylamine and its related compounds, such as N-

Cyclohexylhydroxylamine, are important intermediates in the synthesis of various chemical and

pharmaceutical compounds.[1] Due to their reactive nature, a thorough understanding of their

properties and associated hazards is paramount for ensuring laboratory safety and

experimental integrity. This guide provides a detailed overview of the essential procedures for

the safe handling and storage of O-Cyclohexylhydroxylamine and its common analogue, N-

Cyclohexylhydroxylamine, drawing upon established safety protocols and material-specific

data.

Chemical Identification and Properties
Precise identification of the chemical is the first step in safe handling. While "O-
Cyclohexylhydroxylamine" specifies the isomer with the cyclohexyl group on the oxygen, the

more commonly documented analogue is N-Cyclohexylhydroxylamine. This guide will focus on
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the safe handling of N-Cyclohexylhydroxylamine and its hydrochloride salt, as representative of

this class of compounds.

Table 1: Physical and Chemical Properties of N-Cyclohexylhydroxylamine and its Hydrochloride

Salt

Property
N-
Cyclohexylhydroxy
lamine

N-
Cyclohexylhydroxy
lamine
Hydrochloride

Source(s)

Molecular Formula C6H13NO C6H13NO·HCl [1][2]

Molecular Weight 115.17 g/mol 151.63 g/mol [1][2]

Appearance
White to light yellow

powder or crystal
/ [3]

Melting Point 134.0 to 138.0 °C 166-171 °C [1][3]

Boiling Point /
205.9 °C at 760

mmHg
[1]

Flash Point / 97.9 °C [1]

Water Solubility Soluble Soluble [1]

Sensitivity
Air and heat sensitive;

Hygroscopic
Hygroscopic [1][3]

Hazard Identification and Risk Assessment
A comprehensive risk assessment is crucial before handling O-cyclohexylhydroxylamine.

This involves understanding its inherent hazards and the potential exposure routes in the

planned experimental setup.

Table 2: GHS Hazard Classification for N-Cyclohexylhydroxylamine
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Hazard Class GHS Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [2]

Serious Eye

Damage/Eye Irritation
H318

Causes serious eye

damage
[2]

Skin

Corrosion/Irritation
H315 Causes skin irritation [3]

Skin Sensitization H317
May cause an allergic

skin reaction
[4]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[4]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [4]

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child

[4]

Flammable Liquid and

Vapor
H226

Flammable liquid and

vapor (for related

compounds like

Cyclohexylamine)

[5]

The primary hazards associated with N-cyclohexylhydroxylamine include its potential to cause

serious eye damage and skin irritation.[2][3] It is also harmful if swallowed or in contact with

skin.[2][4] Due to the "suspected of damaging fertility" classification, appropriate precautions

must be taken, especially for researchers of child-bearing potential.[4]

Personal Protective Equipment (PPE)
The last line of defense against chemical exposure is appropriate PPE. The selection of PPE

should be based on a thorough risk assessment of the specific procedures being performed.

Minimum PPE Requirements:
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Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn when there is a significant risk of splashes.[4][6]

Skin Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are required.[7]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[4] It is crucial

to check the glove manufacturer's compatibility chart for the specific chemical and

breakthrough time. Dispose of contaminated gloves properly.[7]

Enhanced PPE for High-Risk Procedures:
For procedures involving larger quantities, heating, or the potential for aerosol generation,

additional PPE is necessary:

Respiratory Protection: Work should be conducted in a certified chemical fume hood.[8][9] If

a fume hood is not feasible, a NIOSH-approved respirator with appropriate cartridges may

be required.[7] Respirator use requires prior medical clearance, training, and fit-testing.

Body Protection: A chemical-resistant apron or a full chemical suit may be necessary for

large-scale operations or in the event of a spill.[10]
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Start: Procedure with
O-cyclohexylhydroxylamine

Perform Risk Assessment:
- Quantity

- Concentration
- Potential for splash/aerosol

High Risk?
(e.g., large quantity, heating)

Minimum PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

- Closed-toe Shoes

No

Enhanced PPE:
- Chemical Fume Hood

- Face Shield
- Chemical-resistant Apron

- Consider Respirator

Yes

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

Handling Procedures
Adherence to strict handling protocols is essential to minimize the risk of exposure and

accidents.

General Handling Precautions:
Always work in a well-ventilated area, preferably within a certified chemical fume hood.[8][9]
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Avoid contact with skin, eyes, and clothing.[7][8]

Do not breathe dust or vapors.[8][9]

Wash hands thoroughly after handling.[5]

Keep away from sources of ignition as related compounds can be flammable.[5][7]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[8]

[11]

Weighing and Transferring Solids:
Perform all weighing and transfers of solid O-cyclohexylhydroxylamine within a chemical

fume hood or a ventilated balance enclosure to prevent inhalation of dust particles.

Use a spatula or other appropriate tool for transfers to avoid direct contact.

Close the container tightly immediately after use.[7][12]

Preparing Solutions:
When dissolving the solid, add it slowly to the solvent to control any potential exothermic

reactions.

If the substance is hygroscopic, handle it under an inert atmosphere (e.g., in a glove box with

nitrogen or argon) to prevent degradation.[1][3]

Storage Procedures
Proper storage is critical for maintaining the chemical's integrity and preventing hazardous

situations.

General Storage Conditions:
Store in a cool, dry, and well-ventilated place away from direct sunlight and heat sources.[5]

[12]
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Keep containers tightly closed to prevent contamination and reaction with moisture and air.

[7][12]

Store in the original container if possible.[5]

Store locked up in a designated corrosives area.[8][9][12]

Incompatible Materials:
Store away from strong oxidizing agents, acids, and other incompatible materials as detailed

in the Safety Data Sheet (SDS).[9][13] Amines can react exothermically with acids and may

be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic),

epoxides, anhydrides, and acid halides.[13]

Designated Chemical Storage Area

Cool, Dry, Well-Ventilated Away from Heat & Sunlight Store Locked Up
Segregate from Incompatibles:

- Strong Oxidizers
- Acids

Tightly Closed Original Container

Click to download full resolution via product page

Caption: Key requirements for the safe storage of O-cyclohexylhydroxylamine.

Emergency Procedures
In the event of an emergency, a swift and appropriate response is crucial.

Spills and Leaks:
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as

vermiculite, sand, or earth.[11][12]
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Do not use combustible materials to absorb the spill.[4]

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[4][7]

Clean the spill area with a suitable decontamination solution.[4]

Large Spills:

Evacuate the area immediately.[14][15]

Alert your institution's emergency response team (e.g., Environmental Health and Safety).

[15][16]

If flammable vapors are present, shut off all ignition sources.[7][16]

Prevent the spill from entering drains or waterways.[7][17]

First Aid Measures:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[4][18][19] Seek immediate medical attention.[4]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes.[4][14][20] Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[4][7][11] Rinse the mouth with water.[7][11] Seek

immediate medical attention.[4]

Waste Disposal
All waste containing O-cyclohexylhydroxylamine must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed, and compatible container.[16][17]
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Dispose of the waste through your institution's hazardous waste management program in

accordance with local, state, and federal regulations.[12][17]

Conclusion
The safe handling and storage of O-cyclohexylhydroxylamine are achievable through a

combination of understanding the chemical's properties and hazards, consistent use of

appropriate personal protective equipment, and strict adherence to established protocols. By

implementing these guidelines, researchers can minimize risks and maintain a safe laboratory

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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